5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride
Overview
Description
5-Methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride is a chemical compound with the molecular formula C5H9N3O.ClH . It is a solid substance and is used as a raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
The synthesis of pyrazole derivatives, including 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride, often involves a [3 + 2] cycloaddition reaction . This reaction involves a “CNN” building block reacting with terminal alkynes to produce pyrazoles . Other methods include one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride .Molecular Structure Analysis
The molecular structure of 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride can be represented by the InChI code: 1S/C5H9N3O.ClH/c1-8-3-4(6)5(7-8)9-2;/h3H,6H2,1-2H3;1H .Physical And Chemical Properties Analysis
5-Methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride is a solid substance . It has a molecular weight of 149.58 and an InChI code of 1S/C5H9N3O.ClH/c1-8-3-4(6)5(7-8)9-2;/h3H,6H2,1-2H3;1H .Scientific Research Applications
Medicinal Chemistry
This compound serves as a valuable scaffold in medicinal chemistry due to its pyrazole core, which is a common motif in drug design . It’s particularly useful in the synthesis of compounds with potential anti-inflammatory and anticancer properties. For instance, derivatives of this compound can act as kinase inhibitors, which are crucial in targeted cancer therapies.
Drug Discovery
In drug discovery, “5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride” is utilized for its ability to generate diverse bioactive molecules . Its structure allows for the creation of libraries of compounds that can be screened against various biological targets, aiding in the identification of new therapeutic agents.
Agrochemistry
The pyrazole ring found in this compound is often incorporated into agrochemicals . It can lead to the development of new pesticides and herbicides, contributing to the protection of crops and ensuring food security.
Coordination Chemistry
In coordination chemistry, this compound can be used to synthesize ligands for metal complexes . These complexes can have various applications, including catalysis, which is essential for industrial chemical processes.
Organometallic Chemistry
“5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride” can be a precursor for organometallic compounds . These compounds are pivotal in creating catalysts for polymerization reactions, which are fundamental in producing plastics and other synthetic materials.
Safety and Hazards
Mechanism of Action
Target of Action
5-Methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride, a derivative of pyrazole, is known to interact with various biological targets. Pyrazole derivatives have been reported to exhibit diverse pharmacological effects, including potent antileishmanial and antimalarial activities . .
Mode of Action
For instance, some pyrazole derivatives have been found to exhibit superior antipromastigote activity, which was more active than standard drugs
Biochemical Pathways
Pyrazole derivatives are known to affect various biochemical pathways due to their diverse pharmacological effects . The downstream effects of these pathways would depend on the specific targets and mode of action of the compound.
Result of Action
Some pyrazole derivatives have been found to exhibit potent antileishmanial and antimalarial activities . The specific molecular and cellular effects of this compound would depend on its mode of action and the biochemical pathways it affects.
properties
IUPAC Name |
5-methoxy-1-methylpyrazol-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O.ClH/c1-8-5(9-2)3-4(6)7-8;/h3H,1-2H3,(H2,6,7);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXXZKYQJMVKGQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)N)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride | |
CAS RN |
1798013-55-4 |
Source
|
| Record name | 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3',5,5'-Trimethyl-[1,1'-biphenyl]-3-carboxylic acid](/img/structure/B1459602.png)
